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Diarylide Yellow AAOT: A Comprehensive
Technical Guide
An In-depth Analysis of C.I. Pigment Yellow 14 for Researchers and Drug Development

Professionals

Diarylide Yellow AAOT, identified by the Color Index name C.I. Pigment Yellow 14, is a

prominent member of the diarylide pigment family.[1][2][3] This synthetic organic pigment is

widely utilized across various industries, notably in the manufacturing of printing inks, plastics,

and paints, owing to its vibrant greenish-yellow hue and favorable performance characteristics.

[1][4][5] This technical guide provides a detailed examination of the physical and chemical

properties of Diarylide Yellow AAOT, outlines the experimental protocols for their determination,

and presents a logical workflow for its comprehensive characterization.

Core Physical and Chemical Properties
Diarylide Yellow AAOT is chemically known as 2,2′-[(3,3′-Dichlorobiphenyl-4,4′-

diyl)bis(azo)]bis[N-(2-methylphenyl)-3-oxobutanamide].[1] It is a disazo pigment derived from

3,3'-dichlorobenzidine.[1][2] While often depicted with an azo (-N=N-) structure, crystallographic

studies suggest that it predominantly exists in the more stable keto-hydrazone tautomeric form.

[2]
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The fundamental physicochemical properties of Diarylide Yellow AAOT are summarized in the

tables below, providing a consolidated view of its key characteristics.

Table 1: General and Physical Properties
Property Value

Chemical Name

2,2′-[(3,3′-Dichlorobiphenyl-4,4′-

diyl)bis(azo)]bis[N-(2-methylphenyl)-3-

oxobutanamide][1]

C.I. Name Pigment Yellow 14[1][6]

C.I. Number 21095[6][7]

CAS Number 5468-75-7[1][6][7]

EC Number 226-789-3[1][7]

Molecular Formula C₃₄H₃₀Cl₂N₆O₄[1]

Molecular Weight 657.55 g/mol [1]

Appearance Yellow to orange powder[1]

Density Approx. 1.32 - 1.6 g/cm³[7][8]

Melting Point Approx. 336 °C[1][4]

Oil Absorption 35-53 g/100g [7][9][10]

Specific Surface Area 10-62 m²/g[1][10]

pH Value 5.0 - 8.0[1][9]

Table 2: Solubility and Resistance Properties
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Medium Resistance/Solubility

Water Insoluble[1][4]

Toluene Slightly soluble[1][4]

Concentrated H₂SO₄
Soluble (yields a bright red to orange solution)

[1][4]

Xylene Good resistance[1]

Ethanol Good to excellent resistance[1]

Ethyl Acetate Excellent resistance[1]

5% HCl Excellent resistance[1]

5% NaOH Excellent resistance[1]

Soap Solution Good resistance[1]

Table 3: Performance and Stability Characteristics
Property Rating/Value

Heat Stability Stable up to 180-200 °C[1][9]

Lightfastness (Full Tone) 3-6 (on a scale of 1-8)[1][8][9]

Lightfastness (Tint Tone) 3-4 (on a scale of 1-8)[1]

Weather Resistance Moderate (3 on a scale of 1-5)[10]

Migration Resistance Good (4 on a scale of 1-5)[9]

Bleeding Resistance Good (4 on a scale of 1-5)[9]

Experimental Protocols
The characterization of Diarylide Yellow AAOT involves a series of standardized tests to ensure

quality and consistency. The methodologies for key experiments are detailed below.

Determination of Oil Absorption (ASTM D281)
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The oil absorption of a pigment is a measure of the amount of oil required to wet a specific

weight of the pigment to form a coherent paste. This property is crucial for ink and paint

formulations as it indicates the vehicle demand of the pigment.[11]

Methodology:

A known weight of the pigment is placed on a smooth, non-absorbent surface, such as a

glass plate.

Linseed oil is added dropwise from a burette to the pigment.

After the addition of each drop, the oil is thoroughly incorporated into the pigment by rubbing

with a spatula.[4]

The endpoint is reached when a stiff, putty-like paste is formed that does not break or

separate.

The volume of oil used is recorded, and the oil absorption is calculated as the grams of oil

required per 100 grams of pigment.

Lightfastness Testing (ASTM D4303)
Lightfastness determines the resistance of the pigment to color change upon exposure to light.

This is a critical parameter for applications where color stability is essential.

Methodology:

A dispersion of the pigment in a suitable vehicle (e.g., acrylic emulsion, oil) is prepared.

The dispersion is applied to a substrate to create uniform test specimens.

A portion of each specimen is shielded from light to serve as an unexposed reference.

The specimens are exposed to a controlled light source, such as a xenon-arc lamp, which

simulates natural sunlight.[12][13]

The exposure is carried out for a specified duration or until a certain radiant exposure is

reached.
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After exposure, the color difference between the exposed and unexposed areas is measured

using a spectrophotometer or colorimeter, and calculated using the CIE 1976 Lab* color

difference equation.[13]

The lightfastness is then rated according to a standard scale (e.g., Blue Wool Scale or ASTM

I-V categories).[14]

Chemical Resistance Testing (ISO 787-14)
This test evaluates the stability of the pigment when exposed to various chemical agents, such

as acids and alkalis.

Methodology:

A panel coated with a paint or ink containing the pigment is prepared.

A spot test is conducted by placing a drop of the chemical agent (e.g., 5% HCl, 5% NaOH)

onto the coated surface.

The spot is covered with a watch glass to prevent evaporation and left for a specified period.

After the exposure time, the chemical is washed off, and the panel is examined for any

changes in color, gloss, or blistering.

The resistance is rated on a scale from 1 (poor) to 5 (excellent) based on the degree of

change observed.

Particle Size Analysis (Laser Diffraction)
The particle size distribution of a pigment significantly influences its optical properties, such as

color strength and opacity, as well as its dispersibility.

Methodology:

A dilute suspension of the pigment is prepared in a suitable liquid dispersant. The

suspension is sonicated to ensure deagglomeration.

The suspension is circulated through a laser diffraction instrument.
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As the particles pass through a laser beam, they scatter light at angles that are inversely

proportional to their size.

A series of detectors measure the angular distribution of the scattered light.

The particle size distribution is calculated from the light scattering pattern using the Mie or

Fraunhofer theory.[15]

Characterization Workflow
A comprehensive characterization of Diarylide Yellow AAOT involves a multi-faceted approach,

integrating various analytical techniques to elucidate its structural, physical, and performance

properties. The following diagram illustrates a logical workflow for such a characterization.
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Caption: Workflow for the comprehensive characterization of Diarylide Yellow AAOT.

Conclusion
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Diarylide Yellow AAOT (C.I. Pigment Yellow 14) is a well-established organic pigment with a

defined set of physical and chemical properties that make it suitable for a range of applications.

Its moderate lightfastness and heat stability, coupled with good chemical resistance, offer a

balance of performance and cost-effectiveness. The standardized experimental protocols

outlined in this guide provide a framework for the consistent and reliable evaluation of this

pigment, ensuring its quality and suitability for its intended use in research, development, and

industrial manufacturing. The presented characterization workflow offers a systematic approach

for a thorough analysis, from fundamental structural elucidation to application-specific

performance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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